Cochinchinenin
Cochinchinenin
Brand Name:
Vulcanchem
CAS No.:
400603-95-4
VCID:
VC21187581
InChI:
InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3
SMILES:
COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O
Molecular Formula:
C31H30O7
Molecular Weight:
514.6 g/mol
Cochinchinenin
CAS No.: 400603-95-4
Cat. No.: VC21187581
Molecular Formula: C31H30O7
Molecular Weight: 514.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 400603-95-4 |
|---|---|
| Molecular Formula | C31H30O7 |
| Molecular Weight | 514.6 g/mol |
| IUPAC Name | 3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)propan-1-one |
| Standard InChI | InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3 |
| Standard InChI Key | SFIYEXDIBBOYMW-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O |
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